1,4-Dichloro-2-((4-(3-phenylprop-2-enyl)piperazinyl)sulfonyl)benzene

Specification

• CAS No.: 346692-11-3
• Molecular Formula: C19H20Cl2N2O2S
• Molecular Weight: 411.3g/mol
• IUPAC Name: 1-(2,5-dichlorophenyl)sulfonyl-4-[(E)-3-phenylprop-2-enyl]piperazine
• Standard InChI: InChI=1S/C19H20Cl2N2O2S/c20-17-8-9-18(21)19(15-17)26(24,25)23-13-11-22(12-14-23)10-4-7-16-5-2-1-3-6-16/h1-9,15H,10-14H2/b7-4+
• Standard InChI Key: VYBPXKMCRHJFNB-QPJJXVBHSA-N
• Isomeric SMILES: C1CN(CCN1C/C=C/C2=CC=CC=C2)S(=O)(=O)C3=C(C=CC(=C3)Cl)Cl
• SMILES: C1CN(CCN1CC=CC2=CC=CC=C2)S(=O)(=O)C3=C(C=CC(=C3)Cl)Cl
• Canonical SMILES: C1CN(CCN1CC=CC2=CC=CC=C2)S(=O)(=O)C3=C(C=CC(=C3)Cl)Cl

Introduction

1,4-Dichloro-2-((4-(3-phenylprop-2-enyl)piperazinyl)sulfonyl)benzene is a synthetic organic compound with the following characteristics:

• Molecular Formula: $C_{19}H_{20}Cl_2N_2O_2S$

• Molecular Weight: 411.35 g/mol

• CAS Number: Not explicitly provided in the search results.

• Structural Features: The compound contains a dichlorobenzene core functionalized with a sulfonamide group and a piperazine ring substituted with a phenylprop-2-enyl group.

The compound's design suggests potential applications in medicinal chemistry, particularly in drug development, due to its structural complexity and functional groups.

Potential Applications

While specific applications of this compound are not detailed in the search results, its structure suggests potential utility in the following areas:

• Pharmaceutical Research:

  • The sulfonamide group is commonly found in drugs with antibacterial, diuretic, or anti-inflammatory properties.

  • The piperazine moiety is frequently utilized in central nervous system (CNS) drugs for its interaction with neurotransmitter receptors.

• Chemical Synthesis:

  • It could serve as an intermediate for synthesizing more complex organic molecules or pharmaceutical agents.

• Biological Activity:

  • Similar compounds have been studied for their analgesic, anti-inflammatory, or anti-cancer properties. Further research would be required to confirm such activities.

Synthesis Pathway

Although the exact synthesis route for this compound is not provided, general strategies for synthesizing such molecules might involve:

• Step 1: Preparation of the Dichlorobenzene Core:

  • Functionalization of benzene with chlorine atoms at specific positions using electrophilic aromatic substitution.

• Step 2: Introduction of the Sulfonamide Group:

  • Reaction with sulfonyl chloride derivatives under basic conditions.

• Step 3: Piperazine Substitution:

  • Nucleophilic substitution of a halogenated precursor with piperazine.

• Step 4: Phenylprop-2-enyl Substitution:

  • Alkylation of the piperazine nitrogen with a phenylprop-2-enyl halide.

Research Gaps and Future Directions

• Biological Testing:

  • No data on pharmacological activity or toxicity is available for this compound.

  • In vitro and in vivo studies are necessary to evaluate its potential therapeutic applications.

• Physicochemical Characterization:

  • Detailed studies on solubility, stability, and reactivity under various conditions would provide insights into its practical uses.

• Derivatization Studies:

  • Modifying the functional groups could lead to derivatives with enhanced biological activity or improved drug-like properties.